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Compound of Interest

Compound Name: Dihydroresveratrol 3-O-glucoside

Cat. No.: B598288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Dihydroresveratrol 3-O-glucoside. Given the conflicting safety information from different

suppliers, a conservative approach is strongly recommended. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with local, state, and federal regulations.

Hazard Assessment and Precautionary Approach
There are discrepancies in the classification of Dihydroresveratrol 3-O-glucoside among

chemical suppliers. While one source may not classify it as hazardous, another identifies it as

"Acute toxicity, Oral (Category 4)" and hazardous to the aquatic environment.[1] Due to this

conflicting information, it is prudent to handle and dispose of Dihydroresveratrol 3-O-
glucoside as a hazardous chemical.

Recommended Personal Protective Equipment (PPE) during handling and disposal:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Laboratory coat.
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Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved

respirator.

Summary of Hazard and Disposal Information
Parameter Information Citation

Chemical Name
Dihydroresveratrol 3-O-

glucoside

CAS Number 100432-87-9

Molecular Formula C20H24O8

Molecular Weight 392.4 g/mol

Conflicting Hazard

Classifications

- Not classified as hazardous-

Acute toxicity, Oral (Category

4)- Hazardous to the aquatic

environment

[1]

Recommended Disposal

Method

Treat as hazardous chemical

waste. Dispose of through a

licensed hazardous waste

disposal company.

[2]

Prohibited Disposal Methods

- Do not dispose of down the

drain.- Do not dispose of in

regular trash.

[2][3]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of Dihydroresveratrol 3-
O-glucoside in solid form and in solution.

3.1. For Solid Dihydroresveratrol 3-O-glucoside Waste

Container Selection:

Place solid waste in its original container if it is in good condition.
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If the original container is not available or compromised, use a new, clean, and compatible

container with a secure, leak-proof lid. The container should be made of a material that

does not react with the chemical.

Labeling:

Clearly label the waste container with a "Hazardous Waste" tag.

The label must include:

The full chemical name: "Dihydroresveratrol 3-O-glucoside" (no abbreviations).

The quantity of waste.

The date of waste generation.

The location of origin (e.g., laboratory room number).

The Principal Investigator's name and contact information.

Check the appropriate hazard pictograms (e.g., harmful, hazardous to the aquatic

environment).[2]

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area

within the laboratory.

Ensure the storage area is away from heat sources and high-traffic areas.

Use secondary containment, such as a tray, to prevent the spread of material in case of a

spill.

Disposal Request:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to transport the waste yourself.

3.2. For Dihydroresveratrol 3-O-glucoside in Solution
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Container Selection:

Use a compatible, leak-proof container with a screw-on cap. Plastic containers are often

preferred over glass to minimize the risk of breakage.[2]

Labeling:

Follow the same labeling requirements as for solid waste.

For mixtures, list all chemical components and their approximate concentrations on the

hazardous waste tag.

Storage:

Store liquid waste containers in secondary containment to capture any potential leaks.

Segregate the waste from incompatible materials. For example, store acidic and basic

solutions separately.

Disposal Request:

Arrange for disposal through your institution's EHS department.

3.3. For Contaminated Labware and PPE

Solid Waste:

Items such as gloves, absorbent paper, and pipette tips that are contaminated with

Dihydroresveratrol 3-O-glucoside should be considered hazardous waste.

Collect these items in a clearly labeled, sealed bag or container.

Sharps:

Contaminated sharps, such as needles or broken glass, must be placed in a designated

sharps container.

Empty Containers:
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An "empty" container that held Dihydroresveratrol 3-O-glucoside should be triple-rinsed

with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the original label on the container should be defaced, and it can then

typically be disposed of as regular trash. Consult your institution's guidelines for specific

procedures.

Disposal Workflow Diagram
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Dihydroresveratrol 3-O-glucoside Disposal Workflow

Hazard Assessment

Disposal Procedure

Disposal of Dihydroresveratrol
3-O-glucoside Required

Consult Safety Data Sheet (SDS)

Conflicting Hazard Information Found?

Treat as Hazardous Waste

Yes (Conservative Approach)

Select & Label Compatible
Hazardous Waste Container

Store in Designated Area
with Secondary Containment

Contact EHS for Pickup

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Dihydroresveratrol 3-O-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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